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Compound of Interest

Compound Name:
Chromic acid (H2Cr2O7),rubidium

salt (1:2)

Cat. No.: B082955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of rubidium

dichromate in a range of common organic solvents. Understanding the solubility of this

inorganic compound is critical for its application in various research and development settings,

including synthesis, catalysis, and formulation. This document consolidates available

quantitative data, outlines detailed experimental protocols for solubility determination, and

presents a visual workflow for a standard solubility testing method.

Quantitative Solubility Data
The solubility of rubidium dichromate in organic solvents is not extensively documented in

publicly available literature, suggesting its generally low solubility in non-aqueous media.

However, specific data for acetone is available and is presented below, alongside qualitative

information for other solvents. For comparative purposes, this guide also includes available

data for the analogous potassium and cesium dichromates to infer potential solubility trends.

Table 1: Solubility of Alkali Metal Dichromates in Various Solvents
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Compound Solvent Temperature (°C)
Solubility ( g/100 g
of solvent)

Rubidium Dichromate Acetone 0 5.9

10 10

20 15.2

30 32.3

Dimethyl Sulfoxide

(DMSO)
Not Specified Soluble (qualitative)[1]

Potassium

Dichromate
Methanol Not Specified Insoluble[2]

Ethanol Not Specified Insoluble[2][3]

Acetone Not Specified Insoluble[3]

Cesium Dichromate
Dimethylformamide

(DMF)
Room Temperature

< 0.2 (estimated from

mg/mL)[4]

Note: The solubility of many inorganic salts in polar aprotic solvents like dimethylformamide

(DMF) and dimethyl sulfoxide (DMSO) can be significant. While quantitative data for rubidium

dichromate in these solvents is not readily available, the qualitative observation of the solubility

of dichromates in DMSO suggests it may be a more suitable organic solvent than alcohols or

acetone. Further experimental validation is required to determine the precise solubility in these

media.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is paramount for any application. The following are detailed

methodologies for three common and reliable experimental protocols.

Saturation Shake-Flask Method
This is a widely recognized and robust method for determining the thermodynamic equilibrium

solubility of a compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.researchgate.net/file.PostFileLoader.html?id=55d7c60a61432517e68b4575&assetKey=AS%3A273836749066240%401442299179275
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Dichromate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Dichromate
https://en.wikipedia.org/wiki/Potassium_dichromate
https://en.wikipedia.org/wiki/Potassium_dichromate
https://www.researchgate.net/figure/a-Photo-images-of-cesium-salts-in-DMF-and-DMF-OA-OAm-mixture-b-Solubility-of-cesium_fig1_346672336
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Preparation: An excess amount of solid rubidium dichromate is added to a known volume of

the selected organic solvent in a sealed, airtight flask or vial. The vessel should be of

sufficient size to allow for vigorous agitation.

Equilibration: The flask is agitated at a constant temperature using a shaker bath or a

magnetic stirrer. The duration of agitation should be sufficient to ensure that equilibrium is

reached, which can range from 24 to 72 hours. It is advisable to conduct preliminary

experiments to determine the optimal equilibration time.

Phase Separation: After equilibration, the suspension is allowed to stand undisturbed at the

same constant temperature to allow the undissolved solid to settle. To ensure complete

separation of the solid and liquid phases, centrifugation of the saturated solution is

recommended.

Sampling and Analysis: A clear aliquot of the supernatant is carefully withdrawn using a

syringe fitted with a suitable filter (e.g., a 0.45 µm PTFE filter) to prevent any solid particles

from being transferred.

Quantification: The concentration of rubidium dichromate in the filtered supernatant is

determined using a suitable analytical technique. Given the characteristic orange-red color of

the dichromate ion, UV-Visible spectrophotometry is a highly effective method. A calibration

curve should be prepared using standard solutions of rubidium dichromate in the same

solvent.

Gravimetric Method
This method is a straightforward and accurate way to determine solubility, relying on the

precise measurement of mass.

Methodology:

Saturation: A saturated solution is prepared by adding an excess of rubidium dichromate to a

known volume of the organic solvent and allowing it to equilibrate, as described in the shake-

flask method.
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Filtration: The saturated solution is filtered to remove any undissolved solid.

Evaporation: A precisely measured volume or mass of the clear, saturated filtrate is

transferred to a pre-weighed, dry evaporating dish.

Drying: The solvent is carefully evaporated from the dish using a controlled heat source (e.g.,

a water bath or a drying oven at a temperature below the decomposition point of rubidium

dichromate). The dish is then dried to a constant weight in an oven.

Calculation: The mass of the dissolved rubidium dichromate is determined by subtracting the

initial weight of the empty dish from the final weight of the dish containing the dried residue.

The solubility can then be expressed as grams of solute per 100 grams of solvent.

UV-Visible Spectrophotometric Method
This instrumental method is particularly suitable for colored compounds like rubidium

dichromate and offers high sensitivity and rapid analysis.

Methodology:

Preparation of Standard Solutions: A series of standard solutions of rubidium dichromate with

known concentrations are prepared in the organic solvent of interest.

Calibration Curve: The absorbance of each standard solution is measured at the wavelength

of maximum absorbance (λmax) for the dichromate ion in that specific solvent. A calibration

curve is then constructed by plotting absorbance versus concentration.

Sample Preparation: A saturated solution of rubidium dichromate is prepared using the

saturation shake-flask method.

Sample Analysis: A filtered aliquot of the saturated solution is appropriately diluted with the

same solvent to ensure the absorbance falls within the linear range of the calibration curve.

The absorbance of the diluted sample is then measured at the same λmax.

Concentration Determination: The concentration of rubidium dichromate in the diluted

sample is determined from the calibration curve. The solubility in the original saturated

solution is then calculated by taking the dilution factor into account.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the widely used saturation shake-flask

method for determining solubility.

Start: Add Excess Solute to Solvent

Equilibration (Constant Temperature & Agitation)

24-72 hours

Phase Separation (Settling/Centrifugation)

Filtration of Supernatant

Analysis of Filtrate (e.g., UV-Vis, Gravimetric)

End: Determine Solute Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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